Cas no 535992-89-3 (2,1-Benzisoxazole-3-carbonyl chloride (9CI))

• Product Name: 2,1-Benzisoxazole-3-carbonyl chloride (9CI)
• CAS No: 535992-89-3
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• CID: 938813
• PubChem ID: 21092956
• Update Time: 2025-04-19

2,1-Benzisoxazole-3-carbonyl chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole-3-carbonyl chloride (9CI)
• 2,1-Benzisoxazole-3-carbonyl chloride
• 2,1-benzoxazole-3-carbonyl chloride
• SCHEMBL4129795
• benzo[c]isoxazole-3-carbonyl chloride
• 535992-89-3
• DB-329514
• DTXSID10610699
• 2,1-Benzisoxazole-3-carbonyl chloride(9ci)

• Inchi： 1S/C8H4ClNO2/c9-8(11)7-5-3-1-2-4-6(5)10-12-7/h1-4H
• InChI Key： SQOJCCSSLKOMQW-UHFFFAOYSA-N
• SMILES： ClC(C1=C2C=CC=CC2=NO1)=O

Computed Properties

• Exact Mass: 180.9930561g/mol
• Monoisotopic Mass: 180.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids